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Cat. No.: B15542367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BBT594 is a type II inhibitor of Janus kinase 2 (JAK2), a critical enzyme in the JAK/STAT

signaling pathway.[1] This pathway is central to the regulation of cellular processes such as

proliferation, differentiation, and immune response.[2][3] Dysregulation of the JAK/STAT

pathway, often due to mutations like JAK2 V617F, is a key driver in various myeloproliferative

neoplasms (MPNs). BBT594 has been shown to specifically block the proliferation of cells

harboring the JAK2 V617F mutation. This document provides a detailed protocol for an in vitro

cell-based assay to evaluate the anti-proliferative activity of BBT594.

The Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) signaling

pathway is essential for controlling a variety of biological processes, including immune function

and cell growth. The binding of cytokines to their receptors initiates the activation of JAKs,

which in turn phosphorylate STAT proteins. These phosphorylated STATs then translocate to

the nucleus to regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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